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Compound of Interest

Compound Name: 4'-Bromopropiophenone

Cat. No.: B130284 Get Quote

For immediate reference, 4'-Bromopropiophenone is classified as a hazardous substance

and requires specialized disposal procedures. Under no circumstances should this chemical be

disposed of via standard laboratory drains or mixed with general waste. As a brominated

organic compound, it is categorized as a halogenated organic waste.[1] Improper disposal can

lead to environmental contamination and potential health hazards. This guide provides

essential, step-by-step procedures for the safe handling and disposal of 4'-
Bromopropiophenone, ensuring the safety of laboratory personnel and compliance with

regulatory standards.

Key Safety and Disposal Information
A thorough understanding of the hazards associated with 4'-Bromopropiophenone is critical

for its safe management. The following table summarizes key safety data and disposal

considerations.
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Parameter Information Citation

Chemical Name 4'-Bromopropiophenone [2]

CAS Number 10342-83-3 [2]

Molecular Formula C9H9BrO [3][4]

Physical State Off-white powder solid [3]

Hazard Classifications

Acute Toxicity, Oral (Category

4), Skin Irritation (Category 2),

Eye Irritation (Category 2),

Skin Sensitization (Category

1), Specific Target Organ

Toxicity - Single Exposure

(Category 3, Respiratory

system)

[3]

Primary Hazards

Harmful if swallowed, causes

skin and serious eye irritation,

may cause respiratory

irritation.

[3][4]

Incompatible Materials

Reducing agents, alkali

metals, powdered metals,

aluminum, stainless steel, iron,

copper, organic materials,

aldehydes, ketones, arsenic

powder, amines, amides,

phenols, alcohol, ammonia,

azides, and ozone.

[5]

Recommended Disposal

Collection as hazardous waste

for incineration at a licensed

facility. Must be segregated as

"Halogenated Organic Waste."

[1][6][7]

Experimental Workflow for Disposal
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The proper disposal of 4'-Bromopropiophenone is not a standalone experiment but rather a

critical part of laboratory waste management protocol. The following workflow outlines the

procedural steps for researchers to ensure safe and compliant disposal.
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Preparation & Handling

Waste Generation

Waste Segregation & Collection

Labeling & Storage

Final Disposal

Wear Appropriate PPE:
- Nitrile or Neoprene Gloves
- Chemical Splash Goggles
- Fully Buttoned Lab Coat

Work in a Certified
Chemical Fume Hood

Solid Waste Generation
(e.g., contaminated gloves, weigh paper)

Aqueous Waste Generation
(e.g., solutions containing the compound)

Collect in a Designated
Solid Hazardous Waste Container

Collect in a Designated
'Halogenated Organic Waste' Carboy

Label Container:
'Hazardous Waste - Halogenated Organic Solids'

Label Carboy:
'Hazardous Waste - Halogenated Organic Liquids'

List all components.

Store in a Cool, Dry, Well-Ventilated Area
Away from Incompatible Materials

Submit a Chemical Collection Request
to Environmental Health & Safety (EH&S)

Professional Disposal
(e.g., licensed incineration facility)

Click to download full resolution via product page

Caption: Disposal workflow for 4'-Bromopropiophenone.
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Detailed Disposal Protocol
This protocol provides step-by-step guidance for the proper disposal of 4'-
Bromopropiophenone from the point of generation to final collection.

1. Personal Protective Equipment (PPE) and Handling:

Always handle 4'-Bromopropiophenone within a certified chemical fume hood to avoid

inhalation of dust or vapors.[5]

Wear appropriate PPE, including nitrile or neoprene gloves, chemical splash goggles, and a

fully buttoned lab coat.[3][5] A face shield is also recommended.[5]

2. Waste Segregation:

Solid Waste: All solid waste contaminated with 4'-Bromopropiophenone, such as gloves,

weighing paper, and contaminated silica gel, must be collected separately.[7]

Aqueous Waste: Any aqueous solutions containing 4'-Bromopropiophenone should be

treated as hazardous waste.[7]

As a brominated organic compound, 4'-Bromopropiophenone waste must be segregated

as "Halogenated Organic Waste."[1] Do not mix with non-halogenated organic waste.

3. Waste Collection and Labeling:

Containers: Use designated, sealable, and chemically compatible waste containers.[5] For

liquid waste, use appropriately labeled carboys (often green for halogenated organics).[1]

Labeling: Immediately label the waste container with a "Hazardous Waste" label.[7] The label

must clearly state "Halogenated Organic Waste" and list all chemical constituents, including

"4'-Bromopropiophenone," and their approximate concentrations.

4. Storage:

Store sealed waste containers in a cool, dry, and well-ventilated area designated for

hazardous waste.[4][7]
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Ensure the storage area is away from direct sunlight, heat sources, and incompatible

materials.[7]

5. Spill Management:

In the event of a small spill, extinguish all ignition sources.[6]

Absorb the spill with an inert, dry material.[5]

Carefully collect the absorbed material into a labeled hazardous waste container.[7]

For large spills, evacuate the area immediately and contact your institution's Environmental

Health & Safety (EH&S) department.[5]

6. Final Disposal:

Do not discharge any waste containing 4'-Bromopropiophenone into the sewer system.[6]

Arrange for the disposal of the collected waste through your institution's EH&S department or

a licensed chemical waste disposal company.[4][6]

The recommended disposal method for halogenated organic compounds is controlled

incineration at a licensed facility equipped with flue gas scrubbing.[6]

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

4'-Bromopropiophenone, minimizing risks to themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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